3-Ethylsulfanyl-1-methylsulfonylazepane

• IUPAC Name: 3-ethylsulfanyl-1-methylsulfonylazepane
• InChI: InChI=1S/C9H19NO2S2/c1-3-13-9-6-4-5-7-10(8-9)14(2,11)12/h9H,3-8H2,1-2H3
• InChI Key: UMOLERYJDNZFHH-UHFFFAOYSA-N
• Canonical SMILES: CCSC1CCCCN(C1)S(=O)(=O)C
• Molecular Formula: C9H19NO2S2
• Molecular Weight: 237.4 g/mol

Description

3-Ethylsulfanyl-1-methylsulfonylazepane is a seven-membered azepane ring derivative featuring two distinct sulfur-containing functional groups: an ethylsulfanyl (S-ethyl) substituent at position 3 and a methylsulfonyl (SO₂-methyl) group at position 1.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Key Structural and Functional Group Differences

The compound’s closest analogs include azepane derivatives with substitutions at positions 1 and 3, such as 3-Ethyl-3-(3-hydroxyphenyl)-1-methylazepan-2-one (Thermo Scientific, Catalog No. H63503) and impurities listed in USP monographs (e.g., Drospirenone-related compounds). Below is a comparative analysis:

Compound	Substituents	Functional Groups	Molecular Weight (g/mol)	Key Properties
3-Ethylsulfanyl-1-methylsulfonylazepane	- 3: Ethylsulfanyl - 1: Methylsulfonyl	Thioether, Sulfonyl	~263.4 (estimated)	High polarity, potential metabolic stability, moderate lipophilicity
3-Ethyl-3-(3-hydroxyphenyl)-1-methylazepan-2-one	- 3: Ethyl + 3-hydroxyphenyl - 1: Methyl - 2: Ketone	Hydroxyl, Ketone, Alkyl	247.34	Aromatic interactions via phenyl group, ketone reactivity
a3-(Methylamino)-1-(thiophen-2-yl)propan-1-ol	- 3: Methylamino - 1: Thiophene + hydroxyl	Amine, Thiophene, Alcohol	~209.3 (estimated)	Hydrogen-bonding capacity, potential for heterocyclic interactions

Physicochemical and Reactivity Insights

Polarity and Solubility :

• The methylsulfonyl group in 3-Ethylsulfanyl-1-methylsulfonylazepane increases polarity compared to the ketone in 3-Ethyl-3-(3-hydroxyphenyl)-1-methylazepan-2-one , likely enhancing aqueous solubility but reducing membrane permeability.
• Thioethers (e.g., ethylsulfanyl) are less polar than hydroxyl or sulfonyl groups but more stable than thiols, balancing reactivity and metabolic resistance .

Biological Interactions :

• Hydroxyphenyl and thiophene groups (in and ) enable interactions with biological targets via hydrogen bonding or aromatic stacking, whereas the target compound’s sulfur-based groups may favor covalent or hydrophobic interactions.